Cas no 2942-19-0 (benzothiazole, 7-methoxy-2-(methylthio)- (7ci,8ci))

• Product Name: benzothiazole, 7-methoxy-2-(methylthio)- (7ci,8ci)
• CAS No: 2942-19-0
• MF: C₉H₉NOS₂
• MW: 211.303859472275
• CID: 915535
• PubChem ID: 45077777
• Update Time: 2025-04-19

benzothiazole, 7-methoxy-2-(methylthio)- (7ci,8ci) Chemical and Physical Properties

Names and Identifiers

• benzothiazole, 7-methoxy-2-(methylthio)- (7ci,8ci)
• SCHEMBL19782783
• DB-274914
• BENZOTHIAZOLE, 7-METHOXY-2-(METHYLTHIO)-
• 2942-19-0
• 7-methoxy-2-(methylthio)benzo[d]thiazole

• Inchi： 1S/C9H9NOS2/c1-11-7-5-3-4-6-8(7)13-9(10-6)12-2/h3-5H,1-2H3
• InChI Key： VSYQXFCBXNWWHS-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=C(C1=2)OC)SC

Computed Properties

• Exact Mass: 211.01255626g/mol
• Monoisotopic Mass: 211.01255626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.7Ų